Cas no 1926214-65-4 ((3S)-2-oxopyrrolidine-3-carboxylic acid)

• Product Name: (3S)-2-oxopyrrolidine-3-carboxylic acid
• CAS No: 1926214-65-4
• MF: C₅H₇NO₃
• MW: 129.113981485367
• CID: 5267713
• Update Time: 2026-03-09

(3S)-2-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-oxopyrrolidine-3-carboxylic acid
• (3S)-2-oxopyrrolidine-3-carboxylic acid

• Inchi： 1S/C5H7NO3/c7-4-3(5(8)9)1-2-6-4/h3H,1-2H2,(H,6,7)(H,8,9)/t3-/m0/s1
• InChI Key： HPQCENXKIPSQSA-VKHMYHEASA-N
• SMILES： N1CC[C@H](C(O)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on (3S)-2-oxopyrrolidine-3-carboxylic acid

Exploring the Potential of (3S)-2-oxopyrrolidine-3-carboxylic acid (CAS No. 1926214-65-4) in Modern Chemistry and Biotechnology

(3S)-2-oxopyrrolidine-3-carboxylic acid (CAS No. 1926214-65-4) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical research and organic synthesis. This compound, characterized by its 2-oxopyrrolidine backbone and carboxylic acid functionality, serves as a versatile building block for drug development and fine chemical production. The (3S)-stereochemistry of this molecule makes it particularly valuable for creating enantiomerically pure compounds, which are crucial in modern medicine.

Recent studies highlight the growing demand for chiral synthons like (3S)-2-oxopyrrolidine-3-carboxylic acid in the development of novel therapeutic agents. Researchers are particularly interested in its potential as a precursor for neurologically active compounds, given the structural similarity to endogenous neurotransmitters. The compound's pyrrolidine-3-carboxylic acid framework appears in several FDA-approved drugs, making it a hot topic in medicinal chemistry discussions.

The unique hydrogen-bonding capacity of (3S)-2-oxopyrrolidine-3-carboxylic acid contributes to its molecular recognition properties, explaining its frequent appearance in structure-activity relationship (SAR) studies. Pharmaceutical companies are actively investigating derivatives of this compound for their potential in treating metabolic disorders and inflammatory conditions, aligning with current healthcare trends toward personalized medicine.

From a synthetic chemistry perspective, 1926214-65-4 offers multiple reactive sites for modification, including the 2-oxo group and carboxylic acid moiety. This versatility makes it valuable for creating diverse molecular architectures, particularly in peptidomimetic drug design. Recent patents demonstrate its application in developing protease inhibitors and enzyme modulators, addressing the growing need for targeted therapies.

The compound's physicochemical properties, including its water solubility and stability profile, make it attractive for formulation scientists. Current research explores its potential as a prodrug component, particularly for improving the bioavailability of poorly soluble active pharmaceutical ingredients (APIs). These applications position (3S)-2-oxopyrrolidine-3-carboxylic acid at the forefront of modern drug delivery system development.

In the context of green chemistry, 1926214-65-4 has become a subject of interest due to the possibility of biocatalytic production methods. Researchers are developing enzymatic routes to synthesize this chiral compound, reducing the environmental impact compared to traditional chemical synthesis. This approach aligns with the pharmaceutical industry's sustainability goals and the growing consumer demand for eco-friendly production processes.

The analytical characterization of (3S)-2-oxopyrrolidine-3-carboxylic acid presents unique challenges and opportunities. Advanced techniques like chiral HPLC and NMR spectroscopy are essential for quality control, especially given the importance of enantiomeric purity in pharmaceutical applications. Recent method developments in these areas have improved the detection and quantification of this compound in complex matrices.

Market analysts note increasing demand for high-purity (3S)-2-oxopyrrolidine-3-carboxylic acid from contract research organizations and academic laboratories. The compound's applications in fragment-based drug discovery and combinatorial chemistry have driven this trend, particularly in the Asia-Pacific region where pharmaceutical innovation is rapidly expanding.

From a regulatory perspective, 1926214-65-4 has been evaluated for various safety parameters, with studies indicating favorable toxicological profiles at typical usage levels. These characteristics support its growing adoption in preclinical research and early-stage drug development programs worldwide.

The future of (3S)-2-oxopyrrolidine-3-carboxylic acid research appears promising, with several clinical candidates containing this structural motif currently in development pipelines. As the pharmaceutical industry continues to emphasize targeted therapies and precision medicine, the demand for specialized chiral building blocks like this compound is expected to grow substantially in the coming years.